BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Thiane-3-
carbaldehyde: Synthesis, Properties, and
Applications

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Thiane-3-carbaldehyde
CAS No.: 61571-06-0
Cat. No.: B1280688

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Thiane-3-carbaldehyde (CAS Number:
61571-06-0), a versatile heterocyclic aldehyde of significant interest in medicinal chemistry and
organic synthesis. This document delves into its chemical identity, physicochemical properties,
synthesis, reactivity, and applications, offering field-proven insights and detailed methodologies
for the scientific community.

Core Chemical Identity and Descriptors

Thiane-3-carbaldehyde, systematically named thiane-3-carbaldehyde, is a sulfur-containing
heterocyclic compound. The thiane ring is a six-membered saturated heterocycle with one
sulfur atom. The aldehyde functional group at the 3-position imparts a high degree of reactivity,
making it a valuable synthetic intermediate.[1]
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Identifier Value
CAS Number 61571-06-0[1][2]
IUPAC Name thiane-3-carbaldehyde
Tetrahydro-2H-thiopyran-3-carbaldehyde, 3-
Synonyms )
Formylthiane
Molecular Formula CeH100S[1]
Molecular Weight 130.21 g/mol [1][2]
inChi InChl=1S/C6H100S/c7-4-6-2-1-3-8-5-
n
6/h4,6H,1-3,5H2
InChlKey QWFSMJIVKLCAOEB-UHFFFAOYSA-N
SMILES C1CC(CsC1)C=0]2]

Physicochemical and Spectroscopic

Characterization

A thorough understanding of the physicochemical properties of Thiane-3-carbaldehyde is

crucial for its handling, application in synthesis, and for the prediction of its behavior in

biological systems.

Table of Physicochemical Properties:

Property Value Source
Boiling Point 115-118 °C (at 12-15 Torr) Benchchem
Density 1.157+0.06 g/cm3 (Predicted) Benchchem
XLogP3 0.8 PubChem

Spectroscopic Data
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Spectroscopic analysis is fundamental for the unambiguous identification and characterization
of Thiane-3-carbaldehyde.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 13C NMR: The carbon NMR spectrum provides key information about the carbon framework
of the molecule. A publicly available 13C NMR spectrum for Tetrahydro-thiopyran-3-
carboxaldehyde confirms the presence of the expected carbon signals.

Infrared (IR) Spectroscopy:

The IR spectrum of Thiane-3-carbaldehyde is expected to exhibit characteristic absorption
bands for the aldehyde and the C-S bond of the thiane ring. A strong absorption band is
anticipated around 1720-1740 cm~1 corresponding to the C=0 stretching vibration of the
aldehyde. The C-H stretch of the aldehyde group typically appears as a pair of weak bands
between 2700-2900 cm~1. The C-S stretching vibration is usually weak and appears in the
fingerprint region (600-800 cm~1).

Mass Spectrometry (MS):

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of the molecule. For Thiane-3-carbaldehyde, the molecular ion peak (M*) would be expected
at m/z = 130. Fragmentation patterns would likely involve the loss of the formyl group (CHO) or
cleavage of the thiane ring.

Synthesis of Thiane-3-carbaldehyde

The synthesis of thiane derivatives often involves the construction of the heterocyclic ring
through cyclization reactions. While a specific, detailed, and publicly available protocol for the
direct synthesis of Thiane-3-carbaldehyde is not readily found in general chemical literature,
established methods for the synthesis of substituted thianes can be adapted. One common
approach involves the reaction of a 1,5-dihaloalkane with a sulfide source.

Conceptual Synthetic Workflow

A plausible synthetic route to Thiane-3-carbaldehyde could start from a readily available
precursor that can be functionalized to introduce the aldehyde group after the formation of the
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thiane ring.

Synthesis of Thiane-3-carbaldehyde
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Caption: Conceptual workflow for the synthesis of Thiane-3-carbaldehyde.

Chemical Reactivity and Synthetic Applications

The aldehyde functionality of Thiane-3-carbaldehyde is the primary site of its chemical
reactivity, making it a versatile building block in organic synthesis. The sulfur atom in the thiane
ring can also participate in reactions, primarily oxidation.

Reactions of the Aldehyde Group

The electron-withdrawing nature of the carbonyl group makes the aldehydic carbon
electrophilic and susceptible to nucleophilic attack.

o Oxidation: The aldehyde can be readily oxidized to the corresponding carboxylic acid,
Thiane-3-carboxylic acid, using standard oxidizing agents such as potassium permanganate
(KMnOa) or Jones reagent (CrOs/H2S0a).

e Reduction: The aldehyde can be reduced to the primary alcohol, (Thian-3-yl)methanol, using
mild reducing agents like sodium borohydride (NaBHa) or lithium aluminum hydride (LiAIHa4).

» Nucleophilic Addition: The aldehyde undergoes a variety of nucleophilic addition reactions,
including the formation of cyanohydrins, acetals, and imines. These reactions are crucial for
introducing further molecular complexity.
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o Wittig Reaction: Reaction with phosphorus ylides (Wittig reagents) can be used to convert
the aldehyde into an alkene, providing a powerful tool for carbon-carbon bond formation.

e Reductive Amination: Thiane-3-carbaldehyde can be converted to various amines via
reductive amination, a key transformation in the synthesis of many pharmaceutical
compounds.

Reactivity of Thiane-3-carbaldehyde

Thiane-3-carbaldehyde
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Caption: Key reactions of the aldehyde group in Thiane-3-carbaldehyde.

Role in Drug Discovery and Development

Heterocyclic compounds, particularly those containing sulfur, are prevalent in many approved
drugs. The thiane scaffold is a valuable pharmacophore, and the ability to functionalize it via
the carbaldehyde group makes Thiane-3-carbaldehyde an attractive starting material for the
synthesis of novel drug candidates. Its derivatives are being explored for a range of therapeutic
areas due to the unique physicochemical properties imparted by the sulfur-containing ring.

Safety, Handling, and Storage

While a specific, comprehensive Material Safety Data Sheet (MSDS) for Thiane-3-
carbaldehyde is not widely available in public databases, general precautions for handling
aldehydes and sulfur-containing compounds should be followed.
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e General Handling: Use in a well-ventilated area, preferably in a fume hood. Avoid contact
with skin, eyes, and clothing. Wear appropriate personal protective equipment (PPE),
including gloves, safety glasses, and a lab coat.

o Storage: Store in a cool, dry place away from incompatible materials such as strong
oxidizing agents.[2] It is recommended to store at 2°C - 8°C.[2]

Commercial Availability

Thiane-3-carbaldehyde is available from several chemical suppliers specializing in research
chemicals and building blocks for synthesis.

Table of Selected Suppliers:

Supplier Product Number

Biosynth LCA57106[2]

HANGZHOU LEAP CHEM CO., LTD.

ChemicalBook

Mithridion -[3]
BIOZOL CBS-LCA57106[4]
Conclusion

Thiane-3-carbaldehyde is a valuable and versatile building block in organic synthesis,
particularly for the development of novel therapeutic agents. Its reactive aldehyde group,
situated on a conformationally flexible sulfur-containing heterocycle, provides a gateway to a
wide array of chemical transformations. This guide has provided a foundational understanding
of its chemical identity, properties, and potential applications, aiming to support researchers
and drug development professionals in their scientific endeavors. Further exploration into its
synthetic methodologies and biological activities is warranted to fully unlock its potential.
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+ PubChem. Tetrahydrothiopyran-3-carboxaldehyde. National Center for Biotechnology
Information. Available from: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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